Cas no 1213089-19-0 ((1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1213089-19-0
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• MDL: MFCD14562989
• CID: 5594912
• PubChem ID: 96956139
• Update Time: 2025-05-20

(1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-bromo-5-(trifluoromethyl)phenyl)ethanamine
• Benzenemethanamine, 3-bromo-α-methyl-5-(trifluoromethyl)-, (αS)-
• YIVILYMTTFMOTL-YFKPBYRVSA-N
• (1S)-1-[3-bromo-5-(trifluoromethyl)phenyl]ethanamine
• 1213089-19-0
• (1S)-1-[3-bromo-5-(trifluoromethyl)phenyl]ethan-1-amine
• EN300-1934246
• (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD14562989
• Inchi： 1S/C9H9BrF3N/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5H,14H2,1H3/t5-/m0/s1
• InChI Key： YIVILYMTTFMOTL-YFKPBYRVSA-N
• SMILES： C1([C@H](C)N)=CC(C(F)(F)F)=CC(Br)=C1

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 230.7±35.0 °C(Predicted)
• pka: 8.41±0.10(Predicted)

Additional information on (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine

Introduction to (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213089-19-0)

(1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213089-19-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by the presence of a bromine atom and a trifluoromethyl group on the phenyl ring, along with an amine functional group attached to a chiral carbon center. The combination of these functionalities imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chiral nature of (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine is particularly noteworthy, as chirality plays a crucial role in the pharmacological behavior of many drugs. Chiral compounds can exhibit different biological activities depending on their enantiomers, which can lead to enhanced efficacy or reduced side effects in therapeutic applications. Recent studies have highlighted the importance of chiral compounds in drug discovery, particularly in the development of more selective and potent pharmaceuticals.

In terms of its chemical structure, the bromine atom and trifluoromethyl group are key substituents that influence the compound's reactivity and stability. The bromine atom can serve as a versatile handle for further chemical modifications, allowing for the synthesis of a wide range of derivatives with varying properties. The trifluoromethyl group, known for its electron-withdrawing effect, can enhance the lipophilicity and metabolic stability of the molecule, which are important considerations in drug design.

The amine functional group attached to the chiral carbon center is another critical feature of this compound. Amines are common pharmacophores in many bioactive molecules, often involved in interactions with biological targets such as receptors and enzymes. The presence of an amine group can facilitate binding to these targets, potentially leading to therapeutic effects.

Recent research has explored the potential applications of (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine in various areas of medicinal chemistry. For instance, studies have investigated its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. Modulating these receptors can have significant therapeutic implications for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its potential as a GPCR modulator, (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many diseases, and compounds with anti-inflammatory activity can be valuable therapeutic agents. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models, suggesting its potential use in treating inflammatory conditions.

The synthetic accessibility of (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine is another important aspect that contributes to its value in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on both small and large scales, making it feasible for use in high-throughput screening and lead optimization processes. These synthetic methods often involve chiral catalysis or resolution techniques to ensure the desired enantiopurity.

In conclusion, (1S)-1-3-bromo-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213089-19-0) is a promising compound with unique structural features that make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Its chiral nature, bromine atom, trifluoromethyl group, and amine functional group collectively contribute to its potential biological activities and synthetic versatility. Ongoing research continues to explore its properties and applications, further highlighting its significance in the field.